Cas no 1148116-92-0 ((2-Cyanopyridin-4-yl)methyl 4-bromobenzoate)

(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate structure
1148116-92-0 structure
Product Name:(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate
CAS No:1148116-92-0
MF:C14H9BrN2O2
MW:317.137462377548
CID:1095540
PubChem ID:42644992
Update Time:2025-04-20

(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

    • (2-Cyanopyridin-4-yl)methyl 4-bromobenzoate
    • (2-Cyanopyridin-4-yl)methyl4-bromobenzoate
    • 1148116-92-0
    • Inchi: 1S/C14H9BrN2O2/c15-12-3-1-11(2-4-12)14(18)19-9-10-5-6-17-13(7-10)8-16/h1-7H,9H2
    • InChI Key: GMOOOMMKAXAULW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(=O)OCC1C=CN=C(C#N)C=1

Computed Properties

  • Exact Mass: 315.98474g/mol
  • Monoisotopic Mass: 315.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63Ų

(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate Pricemore >>

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